Cas no 1201013-61-7 ((3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride
• CAS No: 1201013-61-7
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• MDL: MFCD18253428
• CID: 3165445
• PubChem ID: 56604268
• Update Time: 2025-11-01

(3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride
• (3R)-1-propan-2-ylpyrrolidin-3-amine;dihydrochloride
• AS-52486
• (R)-1-Isopropylpyrrolidin-3-aminedihydrochloride
• (R)-1-Isopropylpyrrolidin-3-amine dihydrochloride
• (3R)-1-(Propan-2-yl)pyrrolidin-3-amine 2HCl
• P15246
• 1201013-61-7
• BYB01361
• CS-0053348
• EN300-7391381
• 3-Pyrrolidinamine, 1-(1-methylethyl)-, hydrochloride (1:2), (3R)-
• AKOS027338383

• MDL： MFCD18253428
• Inchi： 1S/C7H16N2.2ClH/c1-6(2)9-4-3-7(8)5-9;;/h6-7H,3-5,8H2,1-2H3;2*1H/t7-;;/m1../s1
• InChI Key： VBJDQXDPLUEPER-XCUBXKJBSA-N
• SMILES： Cl.Cl.N1(C(C)C)CC[C@H](C1)N

Computed Properties

• Exact Mass: 200.0847040g/mol
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride

Introduction to (3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride (CAS No 1201013-61-7)

(3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride, with the CAS number 1201013-61-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The< strong>pyrrolidine core structure, combined with the< strong>propan-2-yl substituent, makes it a versatile building block for various pharmacological agents.

The< strong>dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies. The stereochemistry of the< strong>(3R) configuration plays a crucial role in determining its biological activity, which is a key consideration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds with< strong>pyrrolidine scaffolds due to their wide range of biological activities. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The< strong>(3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride is no exception and has been studied for its potential pharmacological effects.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. The< strong>propan-2-yl group provides a handle for further functionalization, allowing chemists to design and develop new derivatives with tailored biological properties. This flexibility has made it a valuable tool in the pharmaceutical industry.

The< strong>dihydrochloride form of the compound also offers advantages in terms of handling and storage. Its crystalline structure ensures stability under various conditions, making it easier to work with in both laboratory and industrial settings. This stability is crucial for maintaining the integrity of the compound during synthetic processes and biological assays.

Recent studies have highlighted the potential of< strong>(3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride in the treatment of neurological disorders. The< strong>pyrrolidine scaffold is known to interact with various neurotransmitter receptors, suggesting that this compound could modulate neural activity. Preliminary research has shown promising results in animal models, indicating that it may have therapeutic potential for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neurological applications, this compound has also been explored for its anti-inflammatory properties. The< strong>(3R) configuration appears to enhance its ability to interact with inflammatory pathways, potentially making it an effective treatment for chronic inflammatory diseases. Further research is needed to fully understand these mechanisms and to translate these findings into clinical applications.

The synthesis of< strong>(3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution, are often employed to achieve the desired stereochemistry. These methods not only improve the efficiency of the synthesis but also enhance the overall quality of the final product.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the body processes and eliminates< strong>(3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride is essential for determining its therapeutic window and potential side effects. Studies have shown that the< strong>dihydrochloride form improves bioavailability, which could lead to more effective dosing regimens.

In conclusion, (3R)-1-(Propan-2-yl)pyrrolidin-3-amine dihydrochloride (CAS No 1201013-61-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and stereochemistry make it a valuable tool for developing new drugs targeting various diseases. As research continues, we can expect to see more applications emerge, further solidifying its importance in medicinal chemistry.